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Compound of Interest

Compound Name: Methyl 13-iodotridecanoate

Cat. No.: B15279452

An In-depth Technical Guide to the Safety of Methyl 13-iodotridecanoate

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 13-iodotridecanoate (CAS No. Not
Found) is not readily available in the public domain. This guide has been compiled using data
from SDSs of structurally similar long-chain fatty acid methyl esters and related iodo-organic
compounds. The information presented should be used as a general guideline, and a
substance-specific risk assessment should be conducted before handling Methyl 13-
iodotridecanoate.

Executive Summary

This technical guide provides a comprehensive overview of the potential hazards and safe
handling procedures for Methyl 13-iodotridecanoate. Due to the absence of a dedicated
Safety Data Sheet for this specific compound, this document synthesizes information from
analogous fatty acid methyl esters and considers the potential influence of the terminal iodine
substituent. The primary audience for this guide includes researchers, scientists, and
professionals in the field of drug development who may be working with this or similar novel
chemical entities. All quantitative data are presented in structured tables, and logical workflows
for safety procedures are visualized using diagrams.

Quantitative Safety Data

The following tables summarize the key safety and physical property data extracted from the
SDSs of analogous compounds, such as methyl tridecanoate and other fatty acid methyl
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esters. It is crucial to note that these values are approximations and may not accurately

represent the properties of Methyl 13-iodotridecanoate.

Table 1: Physical and Chemical Properties of Analogous Fatty Acid Methyl Esters

Property

Value

Analogous Compound

Physical State

Low melting solid or liquid

Methyl tridecanoate[1]

Appearance Clear, colorless to yellow Methyl tridecanoate[1]
Melting Point ~7 °C Methyl tridecanoate[1]
Boiling Point 130- 132 °C @ 4 torr Methyl tridecanoate[1]
Flash Point >110 °C Methyl tridecanoate[1]
Density ~0.874 g/lcm® @ 20 °C Methyl tridecanoate
Solubility Insoluble in water Methyl tetradecanoate[2]

Table 2: Toxicological Data of Analogous Fatty Acid Methyl Esters

Endpoint

Result

Analogous
Compound/Family

Acute Oral Toxicity (LD50)

> 2000 mg/kg bw (rat)

Fatty acid methyl esters|[3]

Acute Inhalation Toxicity
(LC50)

> 5.0 mg/L air (rat)

Fatty acid methyl esters|[3]

Skin Corrosion/Irritation

Not considered a skin irritant

Soy methyl esters[4]

Serious Eye Damage/Irritation

Not considered an eye irritant

Soy methyl esters[4]

Carcinogenicity

Not listed as a carcinogen

Methyl tridecanoate[1]

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints listed above are typically based

on internationally recognized guidelines, such as those established by the Organisation for
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Economic Co-operation and Development (OECD).

Acute Oral Toxicity (as per OECD Guideline 401/420/423): The analogous compound, methyl
palmitate, was administered to Wistar rats via oral gavage at a dose of 2000 mg/kg body
weight.[3] The animals were then observed for 14 days for signs of toxicity and mortality.[3] At
the end of the observation period, a gross necropsy was performed.

Acute Inhalation Toxicity (as per OECD Guideline 436): For methyl laurate, rats were exposed
head/nose only to an aerosolized concentration of the test substance for four hours.[3] The
animals were monitored for clinical signs of toxicity during and after exposure for a period of up
to 14 days.[3]

Hazard Identification and Risk Management

While fatty acid methyl esters are generally considered to have low acute toxicity, the presence
of an iodine atom in Methyl 13-iodotridecanoate may introduce additional hazards. lodo-
organic compounds can be susceptible to decomposition, potentially releasing iodine or
hydrogen iodide. They may also have different toxicological profiles.

Personal Protective Equipment (PPE) Workflow:
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Risk Assessment

Start: Handling
Methyl 13-iodotridecanoate

Y

Assess Task:

- Scale of work
- Potential for aerosolization
- Temperature

‘Always Required ‘Always Required \Always Required Task Dependent

PPE Selection

Eye Protection: Hand Protection: Body Protection: Respiratory Protection:
Chemical safety goggles - Chemically resistant gloves (e.g., Nitrile) - Laboratory coat - Not typically required for small quantities
(EN166 compliant) - Inspect before use - Closed-toe shoes - Consider if aerosols are generated

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling Methyl 13-
iodotridecanoate.

First Aid Measures Logical Flow:
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Exposure Event

Exposure Occurs

mmediate Actions
A A4
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Wash off with soap and plenty of water. Rinse with plenty of water for at least 15 minutes. Do NOT induce vomiting.
If breathing is difficult, give oxygen. Remove contaminated clothing. Remove contact lenses if present. Rinse mouth with water.

l Medical Attention l
_ Seek Medical Attention _
(especially if symptoms occur)

Click to download full resolution via product page

Caption: Logical flow for first aid measures following an exposure to Methyl 13-
iodotridecanoate.

Handling and Storage

Handling:

o Wear appropriate personal protective equipment (PPE) as outlined in the workflow diagram.

[1]
e Ensure adequate ventilation in the work area.[1]
» Avoid contact with skin, eyes, and clothing.[1]
e Avoid ingestion and inhalation.[1]

» Handle in accordance with good industrial hygiene and safety practices.[2]
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Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]
o Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Fire and Reactivity

Fire Fighting Measures:

Suitable Extinguishing Media: Use water fog, foam, dry chemical, or carbon dioxide (CO2).

[4]
¢ Unsuitable Extinguishing Media: Do not use a direct stream of water.[4]

o Specific Hazards: The material will burn, though it is not easily ignited.[4] Thermal
decomposition can lead to the release of irritating gases and vapors, including carbon
monoxide, carbon dioxide, and potentially hydrogen iodide.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Reactivity and Stability:
e The compound is expected to be stable under normal conditions.[1]
e Avoid incompatible products and excess heat.[1]

e Hazardous polymerization will not occur.[1][4]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[4]

This guide serves as a foundational resource for the safe handling and use of Methyl 13-
iodotridecanoate. It is imperative for users to supplement this information with their own risk
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assessments and to adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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